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Compound of Interest

Compound Name: Ethyl 2,4,5-trifluorobenzoate

Cat. No.: B1304757

An In-depth Technical Guide to the Material Safety Data Sheet for Ethyl 2,4,5-
Trifluorobenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling information
for Ethyl 2,4,5-trifluorobenzoate (CAS No. 351354-41-1), as would be found in a Material
Safety Data Sheet (MSDS) or Safety Data Sheet (SDS). The information is presented to meet
the needs of a scientific audience, with an emphasis on clarity and accessibility of technical
data.

Chemical Identification and Physical Properties

Ethyl 2,4,5-trifluorobenzoate is a fluorinated aromatic ester. Its fundamental identifiers and
physical characteristics are summarized below.
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Property Value Source

CAS Number 351354-41-1 [11[2][3]

Molecular Formula CoH7F302 [1103114]

Molecular Weight 204.15 g/mol [11[3]
2,4,5-Trifluorobenzoic acid

Synonyms [3]
ethyl ester

Appearance Liquid [4]

Purity Typically =98% [4]
YCDADJUAUJPWHD-

INChl Key

UHFFFAOYSA-N

Storage Temperature Ambient Temperature

Hazard Identification and Classification

Safety data for the specific isomer Ethyl 2,4,5-trifluorobenzoate is not extensively detailed in
publicly available literature. However, based on data for similar fluorinated benzoate
compounds, such as Ethyl 2,3,4-trifluorobenzoate, the following hazards may be anticipated. It
is crucial to handle the compound with care, assuming it may present similar risks.

Anticipated GHS Hazard Classification (Based on Analogs):

Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[5]

Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.[5]

Serious Eye Damage/Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[5]

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation:
H335 - May cause respiratory irritation.[5][6]

Signal Word: Warning[5][6]

Precautionary Statements:
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* P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[7]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[5]

The logical workflow for hazard identification and response is illustrated in the diagram below.
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Caption: Hazard communication workflow based on GHS guidelines.

Toxicological Information

Detailed toxicological studies specifically for Ethyl 2,4,5-trifluorobenzoate are not readily
available in public databases. The toxicological properties have not been fully investigated.[8]
Therefore, the compound should be handled as a potentially hazardous substance. In the
absence of specific data, information from structurally related compounds is used for a
preliminary assessment.

Toxicological Endpoint Data

o No specific LD50/LC50 data available. Assumed
Acute Toxicity ,

to be harmful if swallowed based on analogs.[5]

Skin Corrosion/Irritation Expected to cause skin irritation.[5]
Serious Eye Damage/Irritation Expected to cause serious eye irritation.[5]
Respiratory or Skin Sensitization Data not available.
Germ Cell Mutagenicity Data not available.

Not identified as a carcinogen by IARC, ACGIH,

Carcinogenicity NTP.[9]
or :

Reproductive Toxicity Data not available.

Note on Signaling Pathways: Material Safety Data Sheets do not contain information regarding
molecular-level interactions or signaling pathways. This level of detail is found in specialized
toxicological or pharmacological research literature, which is beyond the scope of an SDS.

Experimental Protocols: Principles and
Methodologies

While an SDS summarizes the results of toxicological and physical hazard testing, it does not
include detailed experimental protocols. These tests are typically performed according to
internationally recognized guidelines, such as those established by the Organisation for
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Economic Co-operation and Development (OECD) or the U.S. Environmental Protection
Agency (EPA).

Below is a summary of the principles behind key experiments relevant to the hazard

classifications.
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. Governing Guideline
Experiment Type
(Example)

Principle and Methodology

OECD Test Guideline 423

Acute Oral Toxicit
Y (Acute Toxic Class Method)

A stepwise procedure with a
limited number of animals per
step. The method involves
administering the substance
orally to a group of animals at
one of the defined dose levels.
The absence or presence of
compound-related mortality of
the animals dosed at one step
will determine the next step,
i.e., no further testing is
needed, dosing of a few more
animals with the same dose, or
dosing of a few more animals
at the next higher or the next
lower dose level. The result
allows for the classification of
the substance into a GHS

category.

Acute Dermal OECD Test Guideline 404

Irritation/Corrosion

This test evaluates the
potential of a substance to
cause skin irritation or
corrosion. A small amount of
the test substance is applied to
a shaved patch of skin on a
test animal (typically a rabbit).
The site is observed for signs
of erythema (redness) and
edema (swelling) at specified
intervals (e.g., 1, 24, 48, and
72 hours) after application. The
severity of the reactions is

scored, and the average
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scores are used to classify the

substance's irritation potential.

Acute Eye Irritation/Corrosion

OECD Test Guideline 405

A small, measured amount of
the test substance is applied to
the eye of a test animal. The
eyes are examined for signs of
irritation, such as redness,
swelling, and discharge, at
specific time points after
instillation. The severity of the
reactions is scored to
determine the substance's
potential to cause eye irritation

or serious eye damage.

A generalized workflow for an in-vivo skin irritation test is depicted below.
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Caption: Generalized workflow for an OECD-guided skin irritation test.
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Handling, Storage, and First Aid

Safe Handling:

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[5]

Ensure adequate ventilation to avoid inhalation of vapors.[6]

Keep away from heat, sparks, and open flames.[6]

Avoid contact with skin, eyes, and clothing.[8]

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[6][8]
o Store away from incompatible materials such as strong oxidizing agents.[8]
First-Aid Measures:

o After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention if symptoms persist.

o After Skin Contact: Immediately wash off with soap and plenty of water. Remove
contaminated clothing. If skin irritation occurs, get medical advice/attention.[7]

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical
attention.[5]

 After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention if
you feel unwell.

Stability and Reactivity

o Reactivity: No hazardous reactions are expected under normal processing.[8]
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o Chemical Stability: Stable under recommended storage conditions. May be moisture-
sensitive.[6]

» Conditions to Avoid: Incompatible products, excess heat, and sources of ignition.[6][10]

e Incompatible Materials: Strong oxidizing agents, strong acids, strong bases.[8][10]

o Hazardous Decomposition Products: Under normal use conditions, no hazardous
decomposition products are expected.[6]

This guide is intended for informational purposes and is based on publicly available data for
Ethyl 2,4,5-trifluorobenzoate and its structural analogs. It is not a substitute for an official
Safety Data Sheet provided by the manufacturer. Always consult the supplier-specific SDS
before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ethyl 2,4,5-trifluorobenzoate material safety data sheet
(MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1304757#ethyl-2-4-5-trifluorobenzoate-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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